![molecular formula C9H5BrF3N B1372130 4-Bromo-3-(trifluoromethyl)phenylacetonitrile CAS No. 1159512-69-2](/img/structure/B1372130.png)
4-Bromo-3-(trifluoromethyl)phenylacetonitrile
Overview
Description
“4-Bromo-3-(trifluoromethyl)phenylacetonitrile” is a chemical compound with the CAS Number: 1159512-69-2 . It has a molecular weight of 264.04 . The IUPAC name for this compound is [4-bromo-3-(trifluoromethyl)phenyl]acetonitrile .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H5BrF3N/c10-8-2-1-6(3-4-14)5-7(8)9(11,12)13/h1-2,5H,3H2
. This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
“this compound” is a solid at ambient temperature . It has a molecular weight of 264.04 .
Scientific Research Applications
Chemical Synthesis and Reactivity
4-Bromo-3-(trifluoromethyl)phenylacetonitrile is involved in various chemical reactions, highlighting its versatility in synthetic chemistry. One study reported its reactivity in electrochemical fluorination, indicating its potential in the synthesis of fluorinated compounds (Shainyan & Danilevich, 2006). Moreover, its involvement in reactions related to steric pressure, serving as both an emitter and transmitter, was studied, demonstrating its significance in understanding molecular interactions (Schlosser et al., 2006).
Advancements in Organic Chemistry
Advances in organic chemistry have been facilitated by this compound through various synthesis methods and reactivity studies. Its role in the synthesis of tetralen-2-ol phenylacetates via cascade reactions and in the unexpected reactivity of its analogous compounds has been explored, shedding light on new synthetic routes and reactivity patterns (Vincek & Booth, 2009); (Stazi et al., 2010). Furthermore, its application in the development of novel trifluoromethylation reactions, facilitating access to biologically active molecules and the construction of bioactive molecular skeletons, highlights its significance in medicinal and material chemistry (de Azambuja et al., 2019); (Zhou et al., 2020).
Material Sciences and Nanotechnology
In material sciences, this compound's derivatives have been utilized in the synthesis of various materials, including liquid crystal display materials and nanoparticles. The synthesis of 4-bromo-4'-hydroxybiphenyl, a key intermediate for liquid crystal displays, and the production of nanoparticles with enhanced brightness and emission tuning capabilities demonstrate its application in material sciences and nanotechnology (Ren Guo-du, 2001); (Fischer et al., 2013).
Biological and Medicinal Research
In the realm of biological and medicinal research, the compound's derivatives have been utilized in the synthesis of various bioactive molecules. For instance, the development of antiviral compounds utilizing trifluoromethyl-containing antipyrine and the synthesis of polyimides for potential use in medical applications underline the compound's relevance in this field (Shchegolkov et al., 2021); (Choi et al., 2010).
Safety and Hazards
properties
IUPAC Name |
2-[4-bromo-3-(trifluoromethyl)phenyl]acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrF3N/c10-8-2-1-6(3-4-14)5-7(8)9(11,12)13/h1-2,5H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGGFAFIBVXMQSY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CC#N)C(F)(F)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrF3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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